2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole

• IUPAC Name: 1-(2,4-dimethylpiperidin-1-yl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C16H19N3O3S2/c1-10-5-6-18(11(2)7-10)15(20)9-23-16-17-13-4-3-12(19(21)22)8-14(13)24-16/h3-4,8,10-11H,5-7,9H2,1-2H3
• InChI Key: HGOKTMDWWYWYHL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C(C1)C)C(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H19N3O3S2
• Molecular Weight: 365.5 g/mol

Description

2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. It has also been found to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), which is a signaling pathway involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole have been studied extensively. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been found to reduce inflammation and oxidative stress in various tissues. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole in lab experiments include its potent anticancer and anti-inflammatory properties, as well as its ability to improve cognitive function. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole. These include further studies to determine its safety and efficacy in humans, as well as its potential use in the treatment of various diseases. Additionally, further studies are needed to determine its mechanism of action and its potential use in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole involves the reaction of 2-(2,4-dimethylpiperidin-1-yl)acetaldehyde with 6-nitro-1,3-benzothiazol-2-yl mercaptan. The reaction is carried out in the presence of a base such as sodium hydroxide and a solvent like ethanol. The product is then purified by recrystallization.

Scientific Research Applications

2-{[2-(2,4-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-6-nitro-1,3-benzothiazole has been studied for its potential applications in various scientific fields. It has been found to have anticancer properties and has been studied as a potential chemotherapeutic agent. It has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its anti-inflammatory properties and its potential use in the treatment of various inflammatory diseases.